Cas no 40616-65-7 (3-{(2-bromophenyl)methylamino}propan-1-ol)

• Product Name: 3-{(2-bromophenyl)methylamino}propan-1-ol
• CAS No: 40616-65-7
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 2122327
• PubChem ID: 18671477
• Update Time: 2025-04-21

3-{(2-bromophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(((2-bromophenyl)methyl) amino)propan-1-ol
• 3-{(2-bromophenyl)methylamino}propan-1-ol
• DA-06078
• 3-(((2-bromophenyl)methyl)amino)propan-1-ol
• JEIQKEQOERXWFB-UHFFFAOYSA-N
• 40616-65-7
• EN300-168483
• CS-0355396
• SCHEMBL4716056
• 3-((2-Bromobenzyl)amino)propan-1-ol
• AKOS008989897
• 3-{[(2-bromophenyl)methyl]amino}propan-1-ol

• Inchi： 1S/C10H14BrNO/c11-10-5-2-1-4-9(10)8-12-6-3-7-13/h1-2,4-5,12-13H,3,6-8H2
• InChI Key： JEIQKEQOERXWFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCCCO

Computed Properties

• Exact Mass: 243.02588Da
• Monoisotopic Mass: 243.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines